[3,5-Difluoro-4-(oxan-4-ylmethoxy)phenyl]methanamine hydrochloride

Specification

• CAS No.: 1393330-45-4
• Molecular Formula: C13H18ClF2NO2
• Molecular Weight: 293.74
• IUPAC Name: [3,5-difluoro-4-(oxan-4-ylmethoxy)phenyl]methanamine;hydrochloride
• Standard InChI: InChI=1S/C13H17F2NO2.ClH/c14-11-5-10(7-16)6-12(15)13(11)18-8-9-1-3-17-4-2-9;/h5-6,9H,1-4,7-8,16H2;1H
• Standard InChI Key: XWCWFNVSQGFDJT-UHFFFAOYSA-N
• SMILES: C1COCCC1COC2=C(C=C(C=C2F)CN)F.Cl
• Canonical SMILES: C1COCCC1COC2=C(C=C(C=C2F)CN)F.Cl

Introduction

[3,5-Difluoro-4-(oxan-4-ylmethoxy)phenyl]methanamine hydrochloride is a complex organic compound with a molecular formula of C13H18ClF2NO2 and a molecular weight of 293.74 g/mol. This compound is a hydrochloride salt of the parent compound [3,5-difluoro-4-(oxan-4-ylmethoxy)phenyl]methanamine, which is also known as (3,5-difluoro-4-((tetrahydro-2H-pyran-4-yl)methoxy)phenyl)methanamine.

Synonyms and Identifiers

This compound is known by several synonyms, including [3,5-difluoro-4-(oxan-4-ylmethoxy)phenyl]methanamine hydrochloride, (3,5-difluoro-4-((tetrahydro-2H-pyran-4-yl)methoxy)phenyl)methanamine hydrochloride, and AKOS027444656. The CAS number for this compound is 1393330-45-4.

Safety and Handling

When handling [3,5-difluoro-4-(oxan-4-ylmethoxy)phenyl]methanamine hydrochloride, it is crucial to follow proper safety protocols. This includes avoiding inhalation of dust/smoke/gas/fume/vapors/aerosols and wearing protective gloves/eye/face protection. In case of ingestion, medical help should be sought if feeling unwell. If the substance comes into contact with skin, it should be rinsed with plenty of water. For eye exposure, the eyes should be carefully rinsed with water for several minutes, and contact lenses should be removed if easily possible.

Research and Applications

While specific research findings or applications for [3,5-difluoro-4-(oxan-4-ylmethoxy)phenyl]methanamine hydrochloride are not extensively documented in the provided sources, compounds of this nature are often investigated for their potential in pharmaceutical or chemical synthesis due to their unique structural features. The difluoro substitution and the oxan-4-ylmethoxy group may confer specific biological or chemical properties that are of interest in drug development or other chemical applications.